Cas no 1485144-49-7 (2-(1H-benzo[d]imidazol-1-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one)

• Product Name: 2-(1H-benzo[d]imidazol-1-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one
• CAS No: 1485144-49-7
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5577860
• Update Time: 2025-10-27

2-(1H-benzo[d]imidazol-1-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(1H-benzimidazol-1-yl)-1-(3-hydroxy-1-azetidinyl)-
• 2-(1h-Benzo[d]imidazol-1-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one
• 2-(1H-benzo[d]imidazol-1-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one

• Inchi： 1S/C12H13N3O2/c16-9-5-14(6-9)12(17)7-15-8-13-10-3-1-2-4-11(10)15/h1-4,8-9,16H,5-7H2
• InChI Key： DPTKTOHTXARANH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(O)C1)CN1C=NC2=CC=CC=C21

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 499.5±55.0 °C(Predicted)
• pka: 13.71±0.20(Predicted)

Additional information on 2-(1H-benzo[d]imidazol-1-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one

Exploring the Potential of 2-(1H-benzo[d]imidazol-1-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one (CAS 1485144-49-7) in Modern Pharmaceutical Research

The compound 2-(1H-benzo[d]imidazol-1-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one (CAS 1485144-49-7) represents an intriguing molecular structure that has garnered significant attention in pharmaceutical research. This benzimidazole-azetidine hybrid combines two pharmacologically important moieties, offering unique properties that make it valuable for drug discovery programs. The presence of both the benzimidazole core and hydroxyazetidine group in this molecule creates multiple points for molecular interactions, potentially leading to diverse biological activities.

Recent trends in medicinal chemistry show growing interest in small molecule modulators of protein-protein interactions, and 1485144-49-7 fits well within this research direction. The compound's molecular weight of 231.25 g/mol and balanced lipophilicity make it particularly suitable for crossing biological membranes, a crucial factor in drug development. Researchers are especially interested in how the 3-hydroxyazetidin-1-yl fragment might influence the molecule's conformation and binding characteristics to biological targets.

The synthesis of 2-(1H-benzo[d]imidazol-1-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one typically involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps often include the preparation of the benzimidazole scaffold followed by strategic coupling with appropriately protected azetidine derivatives. These synthetic routes are frequently optimized for yield and purity, reflecting the compound's importance as a potential pharmaceutical intermediate or research tool.

In the context of current pharmaceutical challenges, this compound shows promise in addressing several therapeutic areas. The benzimidazole moiety is known to interact with various biological targets, while the hydroxyazetidine group may contribute to improved solubility and metabolic stability. Such balanced properties are particularly valuable in the development of kinase inhibitors and GPCR modulators, two of the most actively researched target classes in drug discovery today.

Analytical characterization of CAS 1485144-49-7 reveals important physicochemical properties that influence its research applications. The compound typically appears as a white to off-white crystalline powder with good stability under standard laboratory conditions. Advanced analytical techniques including HPLC, LC-MS, and NMR spectroscopy are routinely employed to confirm the identity and purity of this material, ensuring reliable results in biological screening assays.

The growing body of research surrounding 2-(1H-benzo[d]imidazol-1-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one reflects broader trends in fragment-based drug discovery. Scientists are particularly interested in how the azetidine hydroxyl group might serve as a hydrogen bond donor/acceptor in molecular recognition processes. This feature, combined with the planar benzimidazole system, creates a versatile pharmacophore that could interact with diverse biological targets.

From a commercial perspective, the demand for high-quality 1485144-49-7 continues to grow among pharmaceutical researchers and contract research organizations. Suppliers typically offer this compound with various purity grades, from standard research grade (≥95% purity) to ultra-pure analytical standards (≥98% purity). The pricing structure often reflects the compound's synthetic complexity and the level of analytical characterization provided.

Recent patent literature reveals increasing interest in benzimidazole-azetidine hybrids like 2-(1H-benzo[d]imidazol-1-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one as potential therapeutic agents. Several applications describe related structures for indications ranging from inflammatory conditions to metabolic disorders. While specific clinical applications for this exact compound remain under investigation, the structural features suggest potential utility in multiple therapeutic areas.

The storage and handling of CAS 1485144-49-7 follow standard laboratory protocols for research chemicals. Recommended storage conditions typically include protection from light and moisture at controlled room temperature. While not classified as hazardous under standard regulations, researchers are advised to handle all chemical substances with appropriate precautions, including the use of personal protective equipment.

Future research directions for 2-(1H-benzo[d]imidazol-1-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one may explore its potential as a molecular scaffold for library development. The presence of multiple functional groups offers opportunities for structural diversification through medicinal chemistry approaches. Such efforts could lead to optimized compounds with improved target affinity, selectivity, or pharmacokinetic properties.

In conclusion, 1485144-49-7 represents an important research chemical at the intersection of medicinal chemistry and drug discovery. Its unique combination of benzimidazole and hydroxyazetidine features continues to attract scientific interest, particularly in the context of modern drug discovery paradigms. As research progresses, this compound may serve as a valuable tool for understanding molecular recognition processes or as a starting point for the development of novel therapeutic agents.